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Compound of Interest

Compound Name: Boc-D-Phe-Pro-OSu

Cat. No.: B1531489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Boc-D-Phe-Pro-OSu, a

specialized chemical reagent utilized in the field of peptide synthesis. The document details its

chemical properties, applications in biochemistry and drug development, and provides detailed

experimental protocols for its use.

Introduction to Boc-D-Phe-Pro-OSu
Boc-D-Phe-Pro-OSu, with the full chemical name (2,5-dioxopyrrolidin-1-yl) 1-[2-[(2-

methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]pyrrolidine-2-carboxylate, is a

dipeptide building block used in solid-phase peptide synthesis (SPPS). It consists of a D-

phenylalanine residue and a D-proline residue. The N-terminus is protected by a tert-

butyloxycarbonyl (Boc) group, and the C-terminus is activated as an N-hydroxysuccinimide

(OSu) ester. This pre-activated form allows for the efficient incorporation of the D-Phe-Pro

dipeptide unit into a growing peptide chain.

The inclusion of D-amino acids, such as D-phenylalanine and D-proline, into peptide

sequences is a key strategy in drug design to enhance metabolic stability by reducing

susceptibility to proteolytic degradation. The D-Phe-Pro motif, in particular, has been

associated with peptides exhibiting antimicrobial and cell-penetrating properties.

Chemical and Physical Properties
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A summary of the key quantitative data for Boc-D-Phe-Pro-OSu and its constituent

components is presented below. This data is essential for reaction calculations and for

understanding the reagent's characteristics.

Property
Boc-D-Phe-Pro-
OSu

Boc-D-Phe-OSu Boc-D-Pro-OSu

CAS Number Not available 3674-18-8 102185-34-2

Molecular Formula C₂₃H₂₉N₃O₇ C₁₈H₂₂N₂O₆ C₁₄H₂₀N₂O₆

Molecular Weight 459.50 g/mol 362.38 g/mol 312.31 g/mol

Appearance
White to off-white

solid

White to off-white

solid

White to off-white

solid

Purity (typical) ≥95% (HPLC) ≥98% (HPLC) ≥98% (HPLC)

Solubility
Soluble in DMF, NMP,

DCM

Soluble in Dioxane,

DCM

Soluble in organic

solvents

Storage -20°C, under inert gas -20°C -20°C

Applications in Biochemistry and Drug
Development
The primary application of Boc-D-Phe-Pro-OSu is in the synthesis of modified peptides. The

incorporation of the D-Phe-Pro moiety can confer desirable pharmacokinetic properties to

therapeutic peptide candidates.

Enhanced Proteolytic Stability: Peptides containing D-amino acids are more resistant to

degradation by proteases, leading to a longer in vivo half-life.

Antimicrobial Peptides (AMPs): The D-Phe-Pro motif has been identified in peptides with

antimicrobial activity. These peptides often act by disrupting the bacterial cell membrane.

Cell-Penetrating Peptides (CPPs): The inclusion of D-amino acids and specific sequences

like D-Pro-L-Pro can facilitate the cellular uptake of peptides, making them valuable vectors
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for intracellular drug delivery.[1] Peptides containing D-amino acids have shown enhanced

cellular uptake compared to their L-counterparts.

Experimental Protocols
The following sections provide detailed methodologies for the use of Boc-protected and OSu-

activated amino acids and dipeptides in Boc-based solid-phase peptide synthesis (SPPS).

General Workflow for Boc-SPPS
The diagram below illustrates the general workflow for solid-phase peptide synthesis using the

Boc protection strategy.
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General workflow for Boc-based solid-phase peptide synthesis.

Protocol for Coupling of Boc-D-Phe-Pro-OSu
This protocol outlines the steps for coupling the activated dipeptide onto a resin-bound peptide

chain with a free N-terminal amine.

Materials:

Peptide-resin with a free amine group
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Boc-D-Phe-Pro-OSu

N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

Dichloromethane (DCM)

Diisopropylethylamine (DIEA)

Trifluoroacetic acid (TFA)

SPPS reaction vessel

Procedure:

Resin Swelling: Swell the peptide-resin in DMF or DCM for 30-60 minutes.

Boc Deprotection:

Treat the resin with a solution of 25-50% TFA in DCM for 2 minutes.

Drain the solution.

Treat the resin again with 25-50% TFA in DCM for 20-30 minutes.

Wash the resin thoroughly with DCM (3-5 times) and then with DMF (3-5 times).

Neutralization:

Treat the resin with a solution of 5-10% DIEA in DMF for 5-10 minutes.

Wash the resin with DMF (3-5 times).

Perform a Kaiser test to confirm the presence of a free amine.

Coupling Reaction:

Dissolve Boc-D-Phe-Pro-OSu (1.5 to 3 equivalents relative to the resin loading) in a

minimal amount of DMF.
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Add the solution to the neutralized peptide-resin.

Allow the reaction to proceed for 2-12 hours at room temperature with gentle agitation.

The reaction can be monitored for completion using a Kaiser test (the test should be

negative, indicating the absence of free amines).

Washing:

After the coupling is complete, drain the reaction solution.

Wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times) to remove any

unreacted reagents and byproducts.

Cycle Repetition or Final Cleavage:

If the synthesis is to continue, proceed to the next deprotection step (Step 2).

If the peptide sequence is complete, proceed to the final cleavage and deprotection of

side-chains.

Signaling Pathway Involvement
Peptides containing D-Phe-Pro motifs, particularly those designed as cell-penetrating peptides

(CPPs), can be utilized to deliver therapeutic cargo into cells. The internalization of many CPPs

occurs via endocytosis. The diagram below illustrates a simplified model of CPP-mediated

cargo delivery via the endocytic pathway.
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Simplified pathway of CPP-mediated cargo delivery via endocytosis.

In this pathway, the CPP, containing the D-Phe-Pro motif, facilitates the binding of its cargo to

the cell surface. The complex is then internalized into endosomes. For the cargo to be

effective, it must escape the endosome before it fuses with the lysosome, where it would be

degraded. The design of the CPP, including the stereochemistry of its amino acids, can

influence the efficiency of this endosomal escape.

Conclusion
Boc-D-Phe-Pro-OSu is a valuable reagent for the synthesis of modified peptides with

enhanced stability and potentially novel biological activities. Its use in the context of Boc-SPPS
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allows for the straightforward incorporation of a key dipeptide motif associated with

antimicrobial and cell-penetrating properties. The protocols and data provided in this guide are

intended to support researchers in the effective application of this and similar reagents in their

drug discovery and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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